Cas no 58814-71-4 (Chenodeoxycholic Acid-3-b-D-glucuronide)

• Product Name: Chenodeoxycholic Acid-3-b-D-glucuronide
• CAS No: 58814-71-4
• MF: C₃₀H₄₈O₁₀
• MW: 568.696130752563
• CID: 884445
• Update Time: 2025-10-28

Chenodeoxycholic Acid-3-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• (3a,5b,7a)-23-carboxy-7-hydroxy-24-norcholan-3-yl b-D-glucopyranosiduronic acid
• (3a,5b,7a)-23-carboxy-7-hydroxy-24-norcholan-3-yl-b-D-Glucopyranosiduronic acid
• Chenodeoxycholic acid-3-β-D-glucuronide
• LogP
• Chenodeoxycholic Acid-3-b-D-glucuronide

• Inchi： 1S/C30H48O10/c1-14(4-7-21(32)33)17-5-6-18-22-19(9-11-30(17,18)3)29(2)10-8-16(12-15(29)13-20(22)31)39-28-25(36)23(34)24(35)26(40-28)27(37)38/h14-20,22-26,28,31,34-36H,4-13H2,1-3H3,(H,32,33)(H,37,38)/t14-,15+,16-,17-,18+,19+,20-,22+,23+,24+,25-,26+,28-,29+,30-/m1/s1
• InChI Key： GDNGOAUIUTXUES-BWGRGVIUSA-N
• SMILES： O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Additional information on Chenodeoxycholic Acid-3-b-D-glucuronide

Chenodeoxycholic Acid-3-b-D-glucuronide: A Comprehensive Overview

Chenodeoxycholic Acid-3-b-D-glucuronide, with the CAS number 58814-71-4, is a significant compound in the field of bile acid metabolism and hepatology. This compound is a derivative of chenodeoxycholic acid, a naturally occurring bile acid, which is conjugated with glucuronic acid at the 3-beta position. The conjugation process is a critical step in bile acid metabolism, as it enhances the solubility and excretion of bile acids, thereby playing a vital role in maintaining lipid homeostasis and overall liver health.

The structure of Chenodeoxycholic Acid-3-b-D-glucuronide consists of a chenodeoxycholic acid backbone, which is a four-ring steroid skeleton with hydroxyl groups at specific positions. The 3-beta position is modified by the addition of a glucuronic acid moiety via a glycosidic bond. This modification not only increases the polarity of the molecule but also facilitates its interaction with various cellular receptors and transporters. Recent studies have highlighted the importance of this compound in regulating bile acid signaling pathways, particularly through the activation of the farnesoid X receptor (FXR), which is a key regulator of lipid and glucose metabolism.

One of the most intriguing aspects of Chenodeoxycholic Acid-3-b-D-glucuronide is its role in gut-liver axis communication. Bile acids, including this compound, are known to influence the composition and activity of gut microbiota. Emerging research suggests that Chenodeoxycholic Acid-3-b-D-glucuronide may modulate microbial communities in the intestine, potentially impacting host metabolism and immune function. For instance, studies have shown that this compound can inhibit the growth of certain pathogenic bacteria while promoting the proliferation of beneficial ones, thereby contributing to gut health.

In terms of therapeutic applications, Chenodeoxycholic Acid-3-b-D-glucuronide has been investigated for its potential in treating liver diseases such as cholestasis and non-alcoholic fatty liver disease (NAFLD). Its ability to enhance bile flow and reduce hepatic lipid accumulation makes it a promising candidate for drug development. Additionally, recent findings indicate that this compound may have anti-inflammatory properties, which could be beneficial in managing chronic liver inflammation associated with various pathological conditions.

The synthesis and characterization of Chenodeoxycholic Acid-3-b-D-glucuronide have also been subjects of extensive research. Advances in analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have enabled precise determination of its structure and purity. Furthermore, efforts to optimize its synthesis through enzymatic or chemical methods have improved its availability for both research and potential clinical use.

In conclusion, Chenodeoxycholic Acid-3-b-D-glucuronide is a multifaceted compound with significant implications in bile acid metabolism, gut microbiota modulation, and liver health. As research continues to uncover its diverse functions and therapeutic potentials, this compound holds great promise for advancing our understanding of hepatobiliary physiology and developing novel treatments for liver-related disorders.